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Compound of Interest

Compound Name: Methyl elaidate

Cat. No.: B1584811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl (E)-octadec-9-enoate, the methyl ester of elaidic acid, is a monounsaturated fatty acid

ester with emerging significance in biochemical research and potential applications in drug

development. Its trans-isomeric configuration distinguishes it from its cis-counterpart, methyl

oleate, and imparts unique physicochemical and biological properties. This technical guide

provides a comprehensive overview of methyl (E)-octadec-9-enoate, including its structural

characteristics, synthesis, and analytical methodologies. A significant focus is placed on its

potential as an anti-inflammatory and anticancer agent, with detailed summaries of quantitative

data from studies on structurally related compounds, proposed signaling pathways, and

experimental protocols. This document is intended to serve as a foundational resource for

researchers investigating the therapeutic potential of this and other trans-fatty acid esters.

Structural and Physicochemical Properties
Methyl (E)-octadec-9-enoate is characterized by an 18-carbon chain with a single double bond

in the trans configuration at the ninth carbon. This seemingly subtle structural difference from

the cis-isomer, methyl oleate, results in a more linear molecular shape, leading to a higher

melting point and different packing properties in biological membranes.
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Property Value Reference

Molecular Formula C₁₉H₃₆O₂ [1]

Molecular Weight 296.49 g/mol [1]

CAS Number 1937-62-8 [1]

Appearance Colorless liquid or white solid

IUPAC Name methyl (E)-octadec-9-enoate [1]

Synonyms
Methyl elaidate, Methyl trans-

9-octadecenoate
[1]

Synthesis and Analysis
Synthesis via Metathesis
A common method for the synthesis of methyl (E)-octadec-9-enoate is through the self-

metathesis of its cis-isomer, methyl oleate, utilizing a Grubbs' second-generation catalyst. This

reaction yields a mixture of products, including the desired trans-isomer.

Experimental Protocol: Self-Metathesis of Methyl Oleate

Reaction Setup: Dissolve methyl oleate (cis-isomer) in dry dichloromethane (DCM) in a two-

necked round-bottom flask under a nitrogen atmosphere.

Catalyst Addition: Add Grubbs' second-generation catalyst dissolved in dry DCM to the

reaction mixture using a syringe.

Reaction Conditions: Heat the mixture at 40-45 °C for 15 hours.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) with a

hexane:ethyl acetate (90:10, v/v) mobile phase.

Work-up: Upon completion, wash the reaction mixture with ethyl acetate and pass it through

anhydrous sodium sulfate.
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Purification: Remove the solvent using a rotary evaporator and dry under reduced pressure

to obtain the metathesized products. The desired (E)-isomer can be separated from the

product mixture using column chromatography.

Logical Workflow for Metathesis Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Methyl (E)-octadec-9-
enoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584811#structural-formula-of-methyl-e-octadec-9-
enoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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